Topo I
  • Isodiospyrin
    Isodiospyrin
    • Cat. No.:
    • B031453
    • CAS No.:
    • 89475-33-2
    • Molecular Formula:
    • C22H14O6
    • Molecular Weight:
    • 374.3 g/mol
    Description
    Isodiospyrin is a member of biphenyls.
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  • Eribulin
    Eribulin
    • Cat. No.:
    • B193375
    • CAS No.:
    • 253128-41-5
    • Molecular Formula:
    • C40H59NO11
    • Molecular Weight:
    • 729.9 g/mol
    Description
    Eribulin is a fully synthetic macrocyclic ketone analogue of marine sponge natural products. Inhibits growth phase of microtubules via tubulin-based antimitotic mechanism, which leads to G2/M cell-cycle block, d...
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  • Zabofloxacin
    Zabofloxacin
    • Cat. No.:
    • B1245413
    • CAS No.:
    • 219680-11-2
    • Molecular Formula:
    • C19H20FN5O4
    • Molecular Weight:
    • 401.4 g/mol
    Description
    Zabofloxacin has been used in trials studying the treatment of Community Acquired Pneumonia and Chronic Obstructive Pulmonary Disease.
    a fluoroquinolone antibiotic
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  • LMP744
    LMP744
    • Cat. No.:
    • B1674971
    • CAS No.:
    • 308246-52-8
    • Molecular Formula:
    • C24H24N2O7
    • Molecular Weight:
    • 452.5 g/mol
    Description
    Topoisomerase-1 Inhibitor LMP744 is an indenoisoquinoline derivative and topoisomerase 1 (Top1) inhibitor, with potential antineoplastic activity. Upon administration, LMP744 binds to and stabilizes cleaved DNA-...
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  • LMP744 hydrochloride
    LMP744 hydrochloride
    • Cat. No.:
    • B1674972
    • CAS No.:
    • 308246-57-3
    • Molecular Formula:
    • C24H25ClN2O7
    • Molecular Weight:
    • 488.9 g/mol
    Description
    LMP-744 HCl is a DNA intercalator and topoisomerase inhibitor with antitumor activity. LMP-744 HCl produces persistent topoisomerase I cleavage complexes and overcome multidrug resistance. Consistent with Top1 p...
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  • Saintopin
    Saintopin
    • Cat. No.:
    • B1680740
    • CAS No.:
    • 131190-63-1
    • Molecular Formula:
    • C18H10O7
    • Molecular Weight:
    • 338.3 g/mol
    Description
    Saintopin is a member of the class of tetracenequinones that is tetracene-5,12-dione in which the hydrogens at positions 1, 3, 8, 10, and 11 have been replaced by hydroxy groups. Isolated from Paecilomyces. It h...
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  • Edotecarin
    Edotecarin
    • Cat. No.:
    • B1684450
    • CAS No.:
    • 174402-32-5
    • Molecular Formula:
    • C29H28N4O11
    • Molecular Weight:
    • 608.6 g/mol
    Description
    Edotecarin is a novel, non-camptothecin, DNA topoisomerase I inhibitor. It is member of the class of compounds called indolocarbazoles.
    Edotecarin is a synthetic indolocarbazole with antineoplastic activity. ...
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  • Elomotecan hydrochloride
    Elomotecan hydrochloride
    • Cat. No.:
    • B1684451
    • CAS No.:
    • 220997-99-9
    • Molecular Formula:
    • C29H33Cl2N3O4
    • Molecular Weight:
    • 558.5 g/mol
    Description
    Elomotecan (BN-80927) belongs to a novel family of camptothecin analogs, the homocamptothecins, developed on the concept of topoisomerase I (Topo I) inhibition and characterized by a stable seven-membered beta-h...
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  • Topotecan hydrochloride hydrate
    Topotecan hydrochloride hydrate
    • Cat. No.:
    • B12409184
    • CAS No.:
    • Molecular Formula:
    • C23H26ClN3O6
    • Molecular Weight:
    • 475.9 g/mol
    Description
    Topotecan hydrochloride hydrate is a useful research compound. Its molecular formula is C23H26ClN3O6 and its molecular weight is 475.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Topotec...
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  • TP3011
    TP3011
    • Cat. No.:
    • B12425957
    • CAS No.:
    • Molecular Formula:
    • C26H26N4O5
    • Molecular Weight:
    • 474.5 g/mol
    Description
    TP3011 is a useful research compound. Its molecular formula is C26H26N4O5 and its molecular weight is 474.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TP3011 suitable for many research ...
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